BENGHE Methodological & Application

Check Availability & Pricing

Triisotridecyl phosphite as a processing aid in
engineering thermoplastics

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Triisotridecyl phosphite
CAS No.: 77745-66-5
Cat. No.: B1613447
Get Quote
. J

Executive Summary

This application note details the utility of Triisotridecyl Phosphite (TRIT) (CAS: 77745-66-5)
as a secondary antioxidant and processing stabilizer for engineering thermoplastics (ETPS),
specifically Polycarbonate (PC), Polyamides (PA), and Polyesters (PET/PBT).

Unlike solid phosphites (e.g., Tris(2,4-di-tert-butylphenyl)phosphite), TRIT is a liquid, offering
superior dispersibility in viscous ETP melts. Furthermore, as a phenol-free stabilizer, it serves
as a critical alternative to Tris(nonylphenyl) phosphite (TNPP), addressing growing regulatory
concerns regarding nonylphenol residues in medical and consumer applications. This guide
provides validated protocols for compounding, hydrolytic stability testing, and performance
evaluation.

Chemical Identity & Mechanism of Action

Triisotridecyl Phosphite acts as a "sacrificial" stabilizer.[1] During the high-shear, high-
temperature processing of thermoplastics, polymer chains undergo auto-oxidation, generating
unstable hydroperoxides (ROOH). If left unchecked, these hydroperoxides decompose into
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alkoxy and hydroxy radicals, leading to chain scission (viscosity loss) or cross-linking (gel
formation).

TRIT functions by reducing these hydroperoxides into stable alcohols, converting itself into a
stable phosphate in the process.[2] This interrupts the degradation cycle, preserving the
polymer's molecular weight and optical clarity (Yellowness Index).

Mechanism Visualization: The Peroxide Decomposition
Cycle
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Figure 1: The stabilization pathway showing how TRIT intercepts unstable hydroperoxides,
preventing autocatalytic polymer degradation.[2]

Comparative Analysis: Why TRIT?

In engineering thermoplastics, the choice of phosphite is dictated by thermal stability, physical
form, and regulatory profile.
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L TNPP (Tris- ) )
Triisotridecyl Solid Phosphites
Feature _ nonylphenyl
Phosphite (TRIT) _ (e.g., 168)
phosphite)
CAS Number 77745-66-5 26523-78-4 31570-04-4
Physical Form Liquid (Clear) Liquid White Powder

Phenol Content

Phenol-Free

Contains Nonylphenol

Phenol-Free

Excellent (Instant

Moderate (Requires

Dispersibility ) Excellent ]

wetting) melting)
) ] Good (Better than

Hydrolysis Resistance ) Excellent Excellent
simple alkyls)
Low (FDA FCN High (Endocrine

Regulatory Concern ] ) ] Low
available*) disruption concerns)

Cost Efficiency High High Moderate

Key Insight: For medical device prototyping or high-purity applications, TRIT offers the handling

ease of TNPP without the "Substance of Very High Concern" (SVHC) baggage associated with

nonylphenols.

Application Protocols
Protocol A: High-Temperature Compounding (Multipass

Extrusion)

Objective: Evaluate the processing stability of Polycarbonate (PC) dosed with TRIT. The

"Multipass" method simulates recycling or extreme processing conditions.

Materials:

e Matrix: Polycarbonate resin (MFI ~10-15).

 Stabilizer: Triisotridecyl phosphite (TRIT).[3]
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e Primary Antioxidant: Octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (e.g., AO
1076) — Synergist.

Workflow:
e Dosing:

o Prepare a masterbatch or liquid coating.

o Loading: 0.05% - 0.15% TRIT + 0.05% Primary AO.

o Note: Because TRIT is liquid, tumble blending with resin pellets ensures uniform coating.
e Extrusion (Pass 1):

o Equipment: Twin-screw extruder (L/D 32:1).

o Temp Profile: Feed (240°C)

Compression (260°C)
Metering (280°C)
Die (270°C).

o Output: Collect pellets. Retain 1 kg for testing.

e Re-Extrusion (Pass 2-5):
o Re-feed Pass 1 pellets into the extruder without adding fresh stabilizer.
o Repeat for up to 5 passes.

o Sampling: Collect samples after Pass 1, 3, and 5.

Protocol B: Performance Evaluation Metrics

1. Melt Flow Index (MFI) Retention

e Standard: ASTM D1238.
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Logic: Degradation in PC usually causes chain scission, leading to increased MFI (lower
viscosity).

Target:
MFI < 20% after 5 passes indicates successful stabilization.
2. Yellowness Index (Y1)

Standard: ASTM E313 / D1925.

Logic: Oxidation creates chromophores (yellowing).

Target: YI shift < 5 units after 5 passes.

Protocol C: Hydrolytic Stability Assessment

Critical for Phosphites: Phosphites can hydrolyze into acidic species (phosphorous acid), which
corrodes equipment and degrades the polymer (especially PC/PET).

Method:

Place 10g of neat TRIT liquid in a glass petri dish.

Place in a humidity chamber at 60°C / 85% RH.

Measurement: Measure Acid Value (mg KOH/g) every 24 hours for 7 days.

Pass Criteria: Liquid remains clear; Acid Value increase < 0.5 mg KOH/g over 48 hours.

Regulatory & Safety Considerations (Medical/Drug

Development)
o FDA Status: Triisotridecyl phosphite (CAS 77745-66-5) has an effective Food Contact

Notification (FCN) for use in vinyl chloride polymers and LLDPE.[4]

o Crucial Limitation: It is NOT cleared for use in contact with infant formula or human milk [1].

[4]
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e Leachables: In drug delivery devices, phosphites can oxidize to phosphates. Risk
assessment must include quantification of oxidized TRIT (Tris(isotridecyl) phosphate) in
extraction studies (ISO 10993-18).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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